Cas no 2901-28-2 (Benzeneaceticacid, a-butyl-, ethyl ester)

• Product Name: Benzeneaceticacid, a-butyl-, ethyl ester
• CAS No: 2901-28-2
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 289912
• PubChem ID: 256028
• Update Time: 2025-04-19

Benzeneaceticacid, a-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneaceticacid, a-butyl-, ethyl ester
• ethyl 2-phenylhexanoate
• 2-n-Butyl-phenylessigsaeureethylester
• 2-phenyl-hexanoic acid ethyl ester
• AC1L5TPR
• AC1Q63XJ
• Aethyl 2-phenyl-hexanoat
• AR-1I8556
• CTK4G2573
• NCIOpen2_004358
• NSC82225
• SureCN4206097
• DTXSID60292388
• NSC-82225
• 2901-28-2
• SCHEMBL4206097
• Benzeneacetic acid,a-butyl-,ethyl ester

• Inchi： 1S/C14H20O2/c1-3-5-11-13(14(15)16-4-2)12-9-7-6-8-10-12/h6-10,13H,3-5,11H2,1-2H3
• InChI Key： VXXZJRUDASOJNY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 287.7°Cat760mmHg
• Flash Point: 102°C
• Refractive Index: 1.491
• PSA: 26.3